Cas no 2171916-10-0 (2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}sulfanyl)acetic acid)

• Product Name: 2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}sulfanyl)acetic acid
• CAS No: 2171916-10-0
• MF: C₂₂H₂₄N₂O₅S
• MW: 428.501364707947
• CID: 6307790
• PubChem ID: 165546798
• Update Time: 2025-08-05

2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}sulfanyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}sulfanyl)acetic acid
• EN300-1514255
• 2-({2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]ethyl}sulfanyl)acetic acid
• 2171916-10-0

• Inchi： 1S/C22H24N2O5S/c25-20(23-11-12-30-14-21(26)27)9-10-24-22(28)29-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,19H,9-14H2,(H,23,25)(H,24,28)(H,26,27)
• InChI Key： DZEVZRRTTSEEHH-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CCNC(CCNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 428.14059304g/mol
• Monoisotopic Mass: 428.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 11
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 130Ų

Additional information on 2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}sulfanyl)acetic acid

Introduction to 2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}sulfanyl)acetic acid (CAS No. 2171916-10-0)

2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}sulfanyl)acetic acid, identified by its CAS number 2171916-10-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural complexity of this molecule, characterized by its multi-functional groups, positions it as a valuable candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of 2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}sulfanyl)acetic acid incorporates several key functional groups that contribute to its unique chemical properties. The presence of a fluorenylmethoxycarbonyl (Fmoc) group, a well-known protecting group in peptide synthesis, suggests potential applications in the development of peptide-based therapeutics. Additionally, the molecule features an amino group and a sulfanyl moiety, which are known to participate in various biochemical interactions. These features make the compound a versatile scaffold for designing novel bioactive molecules.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting specific biological pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The Fmoc group in this compound not only serves as a protective moiety but also contributes to its solubility and stability, which are critical factors for pharmaceutical applications. The sulfanyl group, on the other hand, can enhance binding affinity to biological targets by forming hydrogen bonds or participating in metal coordination interactions.

One of the most compelling aspects of 2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}sulfanyl)acetic acid is its potential as a lead compound for drug development. Researchers have been exploring its interactions with various enzymes and receptors, aiming to identify novel therapeutic targets. Preliminary studies have indicated that this compound may exhibit inhibitory effects on certain kinases and proteases, which are overexpressed in cancer cells. Such findings underscore its potential as a candidate for further optimization into an anti-cancer agent.

The synthesis of 2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}sulfanyl)acetic acid involves multiple steps, each requiring precise control to ensure high yield and purity. The introduction of the Fmoc protecting group is typically achieved through nucleophilic substitution reactions, while the incorporation of the sulfanyl moiety may involve thiolation reactions or metal-catalyzed coupling processes. Advanced synthetic techniques such as solid-phase synthesis have been employed to streamline the production process, making it more efficient and scalable.

The pharmacological profile of this compound is being actively investigated in both in vitro and in vivo models. In cell-based assays, it has shown promise in modulating pathways relevant to disease progression. For instance, studies have demonstrated its ability to inhibit the activity of certain enzymes associated with tumor growth and metastasis. These findings are particularly noteworthy given the increasing emphasis on targeted therapies in oncology.

Moreover, the structural features of 2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}sulfanyl)acetic acid make it an attractive candidate for structure-based drug design. Computational methods such as molecular docking and molecular dynamics simulations are being utilized to predict how this compound interacts with biological targets at the atomic level. These computational approaches not only aid in understanding its mechanism of action but also guide the optimization process to enhance its potency and selectivity.

Recent advancements in analytical chemistry have enabled more detailed characterization of this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided insights into its molecular structure and conformational dynamics. These high-resolution structural data are crucial for validating computational models and guiding further synthetic modifications.

The potential therapeutic applications of 2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}sulfanyl)acetic acid extend beyond oncology. Researchers are also exploring its efficacy in treating inflammatory diseases and neurodegenerative disorders. The presence of both amino and sulfanyl groups suggests that it may interact with a wide range of biological targets, including cytokines and neurotransmitter receptors. This broad spectrum of potential interactions makes it a versatile molecule with multiple therapeutic implications.

In conclusion,2-( { 2 - 3 - ( { ( 9 H - f lu o r e n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) p r o p a n a m i d o e t h y l } s u l f y n y l ) a c e t i c ac i d (CAS No. 2171916 - 10 - 0 ) represents a promising candidate for further research and development in pharmaceutical chemistry. Its unique structural features, coupled with preliminary evidence of biological activity, position it as a valuable asset in the quest for novel therapeutics. As research continues to uncover new insights into its mechanisms and applications, this compound is poised to play an increasingly significant role in addressing some of today's most pressing medical challenges.